Chloramben-ammonium

• CAS RN: 1076-46-6
• Molecular Formula: C7H8Cl2N2O2
• Molecular Weight: 223.05 g/mol
• IUPAC Name: azanium;3-amino-2,5-dichlorobenzoate
• InChI: InChI=1S/C7H5Cl2NO2.H3N/c8-3-1-4(7(11)12)6(9)5(10)2-3;/h1-2H,10H2,(H,11,12);1H3
• InChI Key: RSSKZIYCSDAOJD-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1C(=O)[O-])Cl)N)Cl.[NH4+]
• Related CAS: 133-90-4 (Parent)

Description

Chloramben-ammonium is a herbicide that is widely used in agriculture to control weeds. It belongs to the family of benzoic acid herbicides and acts by inhibiting the growth of plant cells. Chloramben-ammonium is a white crystalline solid that is soluble in water and is highly effective in controlling broadleaf weeds.

Mechanism Of Action

Chloramben-ammonium acts by inhibiting the growth of plant cells. It interferes with the synthesis of proteins and nucleic acids, thus preventing the growth and development of weeds. The herbicide is absorbed by the roots and leaves of the plant and translocated to the growing points, where it exerts its herbicidal effect.

Biochemical And Physiological Effects

Chloramben-ammonium has been found to affect the metabolism of plants by inhibiting the activity of certain enzymes. It also affects the photosynthetic process by reducing the efficiency of photosystem II. The herbicide has been found to cause oxidative stress in plants, leading to the production of reactive oxygen species.

Advantages And Limitations For Lab Experiments

Chloramben-ammonium is widely used in laboratory experiments to study the effects of herbicides on plant growth and development. The herbicide is highly effective in controlling broadleaf weeds and is relatively easy to use. However, it has some limitations, such as its toxicity to non-target organisms and its persistence in the environment.

Future Directions

There are several areas of research that can be explored in the future regarding chloramben-ammonium. One area of research is to study the effects of the herbicide on soil microorganisms and their role in the degradation of chloramben-ammonium. Another area of research is to develop new formulations of the herbicide that are more effective and less toxic to non-target organisms. Additionally, there is a need to study the long-term effects of chloramben-ammonium on the environment and human health.
Conclusion:
Chloramben-ammonium is a highly effective herbicide that is widely used in agriculture to control broadleaf weeds. It acts by inhibiting the growth of plant cells and has been extensively studied for its herbicidal properties. The herbicide has some advantages and limitations for laboratory experiments and several areas of research can be explored in the future to improve its effectiveness and reduce its environmental impact.

Synthesis Methods

Chloramben-ammonium is synthesized by reacting chloramben with ammonium hydroxide. The reaction takes place in an aqueous medium at a temperature of around 60-70°C. The product obtained is then purified by recrystallization to obtain pure chloramben-ammonium.

Scientific Research Applications

Chloramben-ammonium has been extensively studied for its herbicidal properties. It has been found to be highly effective in controlling a wide range of broadleaf weeds in various crops such as soybean, cotton, and corn. The herbicide is also used in non-crop areas such as golf courses, parks, and lawns.